N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H14N4O2/c1-9(18)15-11-3-5-12(6-4-11)16-13(19)10-7-14-17(2)8-10/h3-8H,1-2H3,(H,15,18)(H,16,19)
• InChI Key: UVUDLDGYHONPRF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CN(N=C2)C

Description

N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide, also known as AM404, is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. AM404 is a derivative of the endocannabinoid anandamide and is known to modulate the endocannabinoid system, which is involved in various physiological processes.

Mechanism of Action

N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide exerts its effects by modulating the endocannabinoid system and by interacting with various receptors in the central nervous system. It has been shown to activate the transient receptor potential vanilloid type 1 (TRPV1) receptor, which is involved in pain perception and inflammation. N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide also inhibits the reuptake of anandamide, which increases the levels of anandamide in the brain and enhances its effects.
Biochemical and Physiological Effects
N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce pain and inflammation by activating the TRPV1 receptor and by inhibiting the release of pro-inflammatory cytokines. N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide also has neuroprotective effects and has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control over the dose and purity of the compound. It is also stable and has a long shelf life, which allows for easy storage and handling. However, there are also limitations to using N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide in lab experiments. It is a relatively new compound, and its effects and mechanisms of action are not fully understood. It is also expensive and may not be readily available in some labs.

Future Directions

There are several future directions for research on N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide. One area of interest is its potential use as a therapeutic agent in various diseases, including pain, inflammation, and neurodegenerative disorders. Further studies are needed to fully understand its mechanisms of action and to optimize its therapeutic potential. Another area of interest is its potential use as a research tool to study the endocannabinoid system and its interactions with other physiological processes. Overall, the potential applications of N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide in research and medicine are promising and warrant further investigation.

Synthesis Methods

N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 4-aminophenylacetic acid with methyl chloroformate, followed by cyclization with hydrazine hydrate to form 1-methyl-4-phenyl-1H-pyrazole-3-carboxylic acid. The final step involves acetylation of the amine group with acetic anhydride to form N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-1-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and neurodegenerative disorders. It has been shown to modulate the endocannabinoid system by inhibiting the reuptake of anandamide and by blocking the metabolism of anandamide by fatty acid amide hydrolase.